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molecular formula C9H9ClOS B3147896 4-(Methylthio)phenylacetyl chloride CAS No. 63327-11-7

4-(Methylthio)phenylacetyl chloride

Cat. No. B3147896
CAS RN: 63327-11-7
M. Wt: 200.69 g/mol
InChI Key: HSXSJJWWKGGAKE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05082974

Procedure details

A mixture of 158 g (0.87 mole) of 4-methylthiophenylacetic acid and 150 ml (2 moles) of thionyl chloride was heated at 90° C. for 2 hours. After completion of the reaction, an excess of thionyl chloride was distilled off under reduced pressure, giving about 120 g of 4-methylthiophenylacetyl chloride as a black oily product. The oily product thus obtained was subjected to the subsequent reaction without isolation and purification.
Name
4-methylthiophenylacetic acid
Quantity
158 g
Type
reactant
Reaction Step One
Name
thionyl chloride
Quantity
150 mL
Type
reactant
Reaction Step One
Name
4-methylthiophenylacetyl chloride

Identifiers

REACTION_CXSMILES
[CH3:1][S:2][C:3]1[CH:8]=[CH:7][C:6]([CH2:9][C:10]([OH:12])=O)=[CH:5][CH:4]=1.S(Cl)([Cl:15])=O>>[CH3:1][S:2][C:3]1[CH:8]=[CH:7][C:6]([CH2:9][C:10]([Cl:15])=[O:12])=[CH:5][CH:4]=1

Inputs

Step One
Name
4-methylthiophenylacetic acid
Quantity
158 g
Type
reactant
Smiles
CSC1=CC=C(C=C1)CC(=O)O
Name
thionyl chloride
Quantity
150 mL
Type
reactant
Smiles
S(=O)(Cl)Cl

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
90 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
After completion of the reaction
DISTILLATION
Type
DISTILLATION
Details
an excess of thionyl chloride was distilled off under reduced pressure

Outcomes

Product
Name
4-methylthiophenylacetyl chloride
Type
product
Smiles
CSC1=CC=C(C=C1)CC(=O)Cl
Measurements
Type Value Analysis
AMOUNT: MASS 120 g
YIELD: CALCULATEDPERCENTYIELD 68.7%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.